Cas no 176164-02-6 (L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride)

• Product Name: L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride
• CAS No: 176164-02-6
• MF: C₈H₁₆ClNO₄
• MW: 225.669941902161
• MDL: MFCD00153424
• CID: 4553417
• Update Time: 2025-06-11

L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride
• (3S)-3-amino-4-(benzyloxy)-4-oxobutanoic acid hydrochloride
• L-Aspartic acid α-tert-butyl ester hydrochloride
• (S)-3-amino-4-(tert-butoxy)-4-oxobutanoic acid hydrochloride

• MDL： MFCD00153424
• Inchi： 1S/C8H15NO4.ClH/c1-8(2,3)13-7(12)5(9)4-6(10)11;/h5H,4,9H2,1-3H3,(H,10,11);1H/t5-;/m0./s1
• InChI Key： UIGULSHPWYAWSA-JEDNCBNOSA-N
• SMILES： C(=O)(OC(C)(C)C)[C@@H](N)CC(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride

Introduction to L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride (CAS No. 176164-02-6)

L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride, with the chemical identifier CAS No. 176164-02-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, derived from aspartic acid, a fundamental amino acid, has been engineered through a series of chemical modifications to enhance its utility in various applications. The introduction of a tert-butyl ester and subsequent hydrochloride salt formation imparts unique properties that make it particularly valuable in synthetic chemistry and drug development.

The structure of L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride features a protected side chain, which is a common strategy in medicinal chemistry to prevent unwanted reactions during synthesis. The tert-butyl group provides steric hindrance, which can be crucial in designing molecules that interact selectively with biological targets. This modification also enhances the compound's solubility and stability, making it more amenable for use in various formulations.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptide mimetics. Peptides are essential biomolecules that play a critical role in numerous physiological processes. However, their use in therapeutic applications is often limited by issues such as rapid degradation and poor bioavailability. The hydrochloride salt form of L-Aspartic Acid 1-tert-Butyl Ester enhances the compound's pharmacokinetic properties, making it an attractive candidate for developing peptide-based drugs.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving desired therapeutic outcomes. The enantiomeric purity of L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride is critical, as even minor impurities can significantly affect the efficacy and safety of a drug. Modern synthetic techniques have enabled the production of highly pure forms of this compound, which is essential for meeting regulatory standards and ensuring clinical success.

In the realm of biochemical research, this compound has been utilized as an intermediate in the synthesis of more complex molecules. Its role as a building block in organic synthesis underscores its versatility and importance in the chemical industry. The ability to modify the structure of amino acids without compromising their biological activity has opened up new avenues for drug development.

The hydrochloride form of L-Aspartic Acid 1-tert-Butyl Ester not only improves solubility but also enhances reactivity in certain chemical transformations. This makes it a valuable tool for chemists working on complex molecular architectures. Additionally, its stability under various conditions ensures that it can be stored and handled with ease, further facilitating its use in both academic and industrial settings.

Current research is exploring the potential applications of this compound in neurological disorders. Amino acid derivatives have shown promise as therapeutic agents due to their ability to interact with specific neurotransmitter systems. The unique properties of L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride make it a candidate for developing novel treatments for conditions such as epilepsy and Alzheimer's disease.

In conclusion, L-Aspartic Acid 1-tert-Butyl Ester Hydrochloride (CAS No. 176164-02-6) represents a significant advancement in pharmaceutical chemistry. Its structural features and enhanced properties make it a versatile tool for drug development and biochemical research. As our understanding of molecular interactions continues to grow, compounds like this are poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.